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Compound of Interest

Compound Name: 3-Methoxypropanal

Cat. No.: B1583901

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxypropanal, with the CAS registry number 2806-84-0, is an organic compound
characterized by the presence of both an aldehyde and an ether functional group.[1][2][3] This
bifunctionality makes it a versatile building block in organic synthesis. Its pleasant odor has
also led to its use in the flavor and fragrance industry. This technical guide provides a detailed
overview of its chemical and physical properties, synthesis methodologies, safety and handling
protocols, and a summary of its known applications. Notably, there is a significant lack of
specific data in the public domain regarding the biological activity and metabolic fate of 3-
Methoxypropanal.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-Methoxypropanal is presented in
the tables below. This data has been aggregated from various chemical databases and
literature sources.

Table 1: General and Physical Properties
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Property Value Source(s)
Molecular Formula C4H802 [1112][3]
Molecular Weight 88.11 g/mol [1][2]
Appearance Colorless to brown liquid [4]
Boiling Point 111.3-150°C [BI61I711811e1
Melting Point 77-775°C [3][41[6][10]
Flash Point 18-38°C [4161[71[8]1[°]
Density 0.896 g/cm? [61[81I9]
Refractive Index 1.375 [6][8119]
N Soluble in chloroform, slightly
Solubility ] o [4][6][10]
soluble in acetonitrile.
Technique Data Available Source(s)
Nuclear Magnetic Resonance
1H NMR, 13C NMR [11][12]
(NMR)
Infrared (IR) Spectroscopy FTIR spectra available [11][12]
Mass spectrum (electron
Mass Spectrometry (MS) ionization), GC-MS data [11][12][13]
available
Raman Spectroscopy Raman spectrum available [11][12]

Synthesis and Manufacturing

3-Methoxypropanal can be synthesized through several routes. The two primary methods

found in the literature are the oxidation of 3-methoxy-1-propanol and the hydroformylation of

methyl vinyl ether.
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Oxidation of 3-Methoxy-1-propanol

This is a common laboratory-scale synthesis method for aldehydes. A suitable oxidizing agent,
such as pyridinium chlorochromate (PCC) or a Swern oxidation, is used to convert the primary
alcohol functionality of 3-methoxy-1-propanol into an aldehyde.

Experimental Protocol (General Procedure):

» To a stirred solution of an appropriate oxidizing agent (e.g., pyridinium chlorochromate) in a
suitable solvent (e.g., dichloromethane), add 3-methoxy-1-propanol (1 equivalent) at room
temperature.

« Stir the reaction mixture for a specified time until the starting material is consumed
(monitored by TLC or GC).

e Upon completion, the reaction mixture is worked up by filtering through a pad of silica gel or
celite to remove the oxidant byproducts.

o The filtrate is concentrated under reduced pressure.

e The crude product is then purified by distillation or column chromatography to yield 3-
methoxypropanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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